Cas no 13958-88-8 (3-Fluoro-4-nitro-5-pinacoline oxide)

3-Fluoro-4-nitro-5-pinacoline oxide is a fluorinated nitro compound with a pinacoline oxide backbone, offering unique reactivity due to its electron-withdrawing substituents. The fluorine and nitro groups enhance its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features facilitate selective functionalization, making it valuable for constructing complex molecular frameworks. The compound's stability under various reaction conditions allows for versatile applications in cross-coupling and nucleophilic substitution reactions. Its well-defined chemical properties ensure reproducibility in synthetic processes, making it a reliable choice for research and industrial applications requiring precise control over molecular architecture.

3-Fluoro-4-nitro-5-pinacoline oxide structure

13958-88-8 structure

Product Name:3-Fluoro-4-nitro-5-pinacoline oxide

CAS No:13958-88-8

MF:C₆H₅FN₂O₃

MW:172.113904714584

MDL:MFCD06659512

CID:135086

PubChem ID:44754842

Update Time:2025-06-06

3-Fluoro-4-nitro-5-pinacoline oxide Chemical and Physical Properties

Names and Identifiers

- Pyridine,3-fluoro-5-methyl-4-nitro-, 1-oxide
- 3-Fluoro-4-nitro-5-picoline 1-oxide
- 3-FLUORO-5-METHYL-4-NITROPYRIDINE 1-OXIDE
- 3-Fluor-5-methyl-4-nitro-pyridin-N-oxid
- 3-Fluoro-4-nitro-5-picoline N-oxide
- AK-37529
- ANW-57296
- CTK8B7440
- KB-31836
- 3-Fluoro-4-nitro-5-pinacoline oxide
- SB33316
- 3-fluoro-5-methyl-4-nitro-1-oxidopyridin-1-ium
- DTXSID40660541
- MFCD06659512
- 3-Fluoro-5-methyl-4-nitro-1-oxo-1lambda~5~-pyridine
- Pyridine,3-fluoro-5-methyl-4-nitro-,1-oxide
- 3-Fluoro-5-methyl-4-nitropyridine1-oxide
- 3-FLUORO-5-METHYL-4-NITROPYRIDIN-1-IUM-1-OLATE
- AKOS006295368
- 13958-88-8
- 5-Fluoro-3-methyl-4-nitropyridine-N-oxide
- MDL： MFCD06659512
- Inchi： 1S/C6H5FN2O3/c1-4-2-8(10)3-5(7)6(4)9(11)12/h2-3H,1H3
- InChI Key： ZQGANXDYXDMUFR-UHFFFAOYSA-N
- SMILES： FC1=C[N+](=CC(C)=C1[N+](=O)[O-])[O-]

Computed Properties

Exact Mass: 172.02845
Monoisotopic Mass: 172.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.3A^2
XLogP3: 0.2

Experimental Properties

Density: 1.483
Boiling Point: 402.877 °C at 760 mmHg
Flash Point: 197.453 °C
Refractive Index: 1.565
PSA: 70.08
LogP: 1.99400

3-Fluoro-4-nitro-5-pinacoline oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F599763-10mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8		10mg	$ 50.00	2022-06-04
TRC	F599763-50mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8		50mg	$ 160.00	2022-06-04
TRC	F599763-100mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8		100mg	$ 230.00	2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F299878-1g	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	1g	¥4820.90	2023-09-02
Chemenu	CM502085-1g	3-Fluoro-5-methyl-4-nitropyridine1-oxide	13958-88-8	95%	1g	$441	2022-06-13
eNovation Chemicals LLC	D970453-100mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	D970453-250mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	D970453-500mg	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	500mg	$610	2024-07-28
eNovation Chemicals LLC	D970453-1g	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	D970453-5g	3-Fluoro-4-nitro-5-pinacoline oxide	13958-88-8	95%	5g	$4475	2024-07-28